Cas no 1227573-52-5 (4-Fluoro-2-iodo-3-methylpyridine)

• Product Name: 4-Fluoro-2-iodo-3-methylpyridine
• CAS No: 1227573-52-5
• MF: C₆H₅FIN
• MW: 237.013477087021
• CID: 6802263
• PubChem ID: 118822000
• Update Time: 2025-08-05

4-Fluoro-2-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 1227573-52-5
• G75628
• 4-Fluoro-2-iodo-3-methylpyridine

• Inchi： 1S/C6H5FIN/c1-4-5(7)2-3-9-6(4)8/h2-3H,1H3
• InChI Key： WMJABHCNOIRUHC-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C=CN=1)F

Computed Properties

• Exact Mass: 236.94507g/mol
• Monoisotopic Mass: 236.94507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Fluoro-2-iodo-3-methylpyridine

4-Fluoro-2-iodo-3-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1227573-52-5, known as 4-Fluoro-2-iodo-3-methylpyridine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and electronic materials.

4-Fluoro-2-iodo-3-methylpyridine is a substituted pyridine derivative characterized by the presence of fluorine, iodine, and methyl groups at specific positions on the aromatic ring. The substitution pattern (fluorine at position 4, iodine at position 2, and methyl at position 3) imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the role of 4-fluoro-2-iodo-3-methylpyridine in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for constructing heterocyclic compounds with enhanced thermal stability and electronic conductivity. These materials hold promise for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The presence of the iodine atom facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into the molecule.

In the pharmaceutical industry, 4-fluoro-2-iodo-3-methylpyridine has been utilized as an intermediate in drug discovery programs targeting various therapeutic areas. Its ability to undergo multiple reaction pathways makes it a valuable building block for constructing bioactive molecules with complex architectures. For example, recent research has demonstrated its application in the synthesis of kinase inhibitors, which are critical for treating cancer and inflammatory diseases.

The synthesis of 4-fluoro-2-iodo-3-methylpyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the iodination of a pyridine derivative followed by fluorination and methylation steps. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these reactions, reducing reaction times while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of 4-fluoro-2-iido-methylpyridine is crucial for assessing its ecological impact. Recent studies have shown that this compound undergoes biodegradation under specific microbial conditions, suggesting that it can be safely integrated into sustainable chemical processes.

In conclusion, 4-fluoro-2-iido-methylpyridine (CAS No. 1227573-52-) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents.